Cas no 74399-38-5 (Spiro[cyclopenta[4,5]pentaleno[1,6a-b]oxirene-3(3aH),2'-oxirane]-2,4(1aH,3bH)-dione,tetrahydro-7-hydroxy-3a,5,5-trimethyl-, [1aS-(1aa,3b,3ab,3ba,6aa,7b,7aS*)]- (9CI))

• Product Name: Spiro[cyclopenta[4,5]pentaleno[1,6a-b]oxirene-3(3aH),2'-oxirane]-2,4(1aH,3bH)-dione,tetrahydro-7-hydroxy-3a,5,5-trimethyl-, [1aS-(1aa,3b,3ab,3ba,6aa,7b,7aS*)]- (9CI)
• CAS No: 74399-38-5
• MF: C₁₅H₁₈O₅
• MW: 278.300425052643
• CID: 576663
• PubChem ID: 189813
• Update Time: 2025-04-19

Spiro[cyclopenta[4,5]pentaleno[1,6a-b]oxirene-3(3aH),2'-oxirane]-2,4(1aH,3bH)-dione,tetrahydro-7-hydroxy-3a,5,5-trimethyl-, [1aS-(1aa,3b,3ab,3ba,6aa,7b,7aS*)]- (9CI) Chemical and Physical Properties

Names and Identifiers

• Spiro[cyclopenta[4,5]pentaleno[1,6a-b]oxirene-3(3aH),2'-oxirane]-2,4(1aH,3bH)-dione,tetrahydro-7-hydroxy-3a,5,5-trimethyl-, [1aS-(1aa,3b,3ab,3ba,6aa,7b,7aS*)]- (9CI)
• 1-Deoxy-1-ketocoriolin
• 74399-38-5
• 7-Hydroxy-3a,5,5-trimethyltetrahydro-3aH-spiro[cyclopenta[4,5]pentaleno[1,6a-b]oxirene-3,2'-oxirane]-2,4(1aH,3bH)-dione
• Spiro(cyclopenta(4,5)pentaleno(1,6a-b)oxirene-3(3aH),2'-oxirane)-2,4(1aH,3bH)-dione, tetrahydro-7-hydroxy-3a,5,5-trimethyl-, (1aS-(1aalpha,3beta,3abeta,3balpha,6aalpha,7beta,7aS*))-
• DTXSID10995913

• Inchi： 1S/C15H18O5/c1-12(2)4-6-7(9(12)17)13(3)14(5-19-14)10(18)11-15(13,20-11)8(6)16/h6-8,11,16H,4-5H2,1-3H3
• InChI Key： NHEJSSWUXKQMQR-UHFFFAOYSA-N
• SMILES： O1C2C(C3(CO3)C3(C)C4C(C(C)(C)CC4C(C132)O)=O)=O

Computed Properties

• Exact Mass: 278.115
• Monoisotopic Mass: 278.115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 0
• Complexity: 597
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 7
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 79.4Ų

Experimental Properties

• Density: 1.46
• Boiling Point: 480.1°C at 760 mmHg
• Flash Point: 184.8°C
• Refractive Index: 1.616